Akt-I-1,2

• CAS No.: 473382-50-2
• Product Name: Akt-I-1,2
• Molecular Formula: C23H22ClN3
• Molecular Weight: 375.9
• IUPAC Name: 2-[4-(3-phenylquinoxalin-2-yl)phenyl]propan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C23H21N3.ClH/c1-23(2,24)18-14-12-17(13-15-18)22-21(16-8-4-3-5-9-16)25-19-10-6-7-11-20(19)26-22;/h3-15H,24H2,1-2H3;1H
• Standard InChIKey: NXSKOEXUDZHMAL-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2C4=CC=CC=C4)N.Cl
• Appearance: Solid powder
• Description: Akt-I-1,2 is a selective Akt1 and Akt2 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Akt-I-1,2; Akt I 1,2; AktI1,2
• Reference: 1: Yamaji M, Ota A, Wahiduzzaman M, Karnan S, Hyodo T, Konishi H, Tsuzuki S, Hosokawa Y, Haniuda M. Novel ATP-competitive Akt inhibitor afuresertib suppresses the proliferation of malignant pleural mesothelioma cells. Cancer Med. 2017 Nov;6(11):2646-2659. doi: 10.1002/cam4.1179. Epub 2017 Sep 27. PubMed PMID: 28960945; PubMed Central PMCID: PMC5673922.; 2: Liebl D, Qi X, Zhe Y, Barnett TC, Teasdale RD. SopB-Mediated Recruitment of SNX18 Facilitates Salmonella Typhimurium Internalization by the Host Cell. Front Cell Infect Microbiol. 2017 Jun 15;7:257. doi: 10.3389/fcimb.2017.00257. eCollection 2017. PubMed PMID: 28664153; PubMed Central PMCID: PMC5471308.; 3: Zhang Q, Yang M, Qu Z, Zhou J, Jiang Q. Autophagy prevention sensitizes AKTi-1/2-induced anti-hepatocellular carcinoma cell activity in vitro and in vivo. Biochem Biophys Res Commun. 2016 Nov 18;480(3):334-340. doi: 10.1016/j.bbrc.2016.10.043. Epub 2016 Oct 15. PubMed PMID: 27756618.; 4: Zhao QW, Zhou YW, Li WX, Kang B, Zhang XQ, Yang Y, Cheng J, Yin SY, Tong Y, He JQ, Yao HP, Zheng M, Wang YJ. Akt mediated phosphorylation of Oct4 is associated with the proliferation of stem like cancer cells. Oncol Rep. 2015 Apr;33(4):1621-9. doi: 10.3892/or.2015.3752. Epub 2015 Jan 27. PubMed PMID: 25625591; PubMed Central PMCID: PMC4358081.; 5: Chan MT, Lim GE, Skovsø S, Yang YH, Albrecht T, Alejandro EU, Hoesli CA, Piret JM, Warnock GL, Johnson JD. Effects of insulin on human pancreatic cancer progression modeled in vitro. BMC Cancer. 2014 Nov 6;14:814. doi: 10.1186/1471-2407-14-814. PubMed PMID: 25373319; PubMed Central PMCID: PMC4233074.; 6: Correa RJ, Valdes YR, Peart TM, Fazio EN, Bertrand M, McGee J, Préfontaine M, Sugimoto A, DiMattia GE, Shepherd TG. Combination of AKT inhibition with autophagy blockade effectively reduces ascites-derived ovarian cancer cell viability. Carcinogenesis. 2014 Sep;35(9):1951-61. doi: 10.1093/carcin/bgu049. Epub 2014 Feb 22. PubMed PMID: 24562574; PubMed Central PMCID: PMC4146408.; 7: Tahoun A, Mahajan S, Paxton E, Malterer G, Donaldson DS, Wang D, Tan A, Gillespie TL, O'Shea M, Roe AJ, Shaw DJ, Gally DL, Lengeling A, Mabbott NA, Haas J, Mahajan A. Salmonella transforms follicle-associated epithelial cells into M cells to promote intestinal invasion. Cell Host Microbe. 2012 Nov 15;12(5):645-56. doi: 10.1016/j.chom.2012.10.009. PubMed PMID: 23159054.; 8: Liu YY, Zhang X, Ringel MD, Jhiang SM. Modulation of sodium iodide symporter expression and function by LY294002, Akti-1/2 and Rapamycin in thyroid cells. Endocr Relat Cancer. 2012 May 3;19(3):291-304. doi: 10.1530/ERC-11-0288. Print 2012 Jun. PubMed PMID: 22355179; PubMed Central PMCID: PMC3736852.; 9: Fekete M, Santiskulvong C, Eng C, Dorigo O. Effect of PI3K/Akt pathway inhibition-mediated G1 arrest on chemosensitization in ovarian cancer cells. Anticancer Res. 2012 Feb;32(2):445-52. PubMed PMID: 22287731.; 10: Souza BR, Romano-Silva MA, Tropepe V. Dopamine D2 receptor activity modulates Akt signaling and alters GABAergic neuron development and motor behavior in zebrafish larvae. J Neurosci. 2011 Apr 6;31(14):5512-25. doi: 10.1523/JNEUROSCI.5548-10.2011. PubMed PMID: 21471388.; 11: Nakamura K, Akagi S, Ogawa A, Kusano KF, Matsubara H, Miura D, Fuke S, Nishii N, Nagase S, Kohno K, Morita H, Oto T, Yamanaka R, Otsuka F, Miura A, Yutani C, Ohe T, Ito H. Pro-apoptotic effects of imatinib on PDGF-stimulated pulmonary artery smooth muscle cells from patients with idiopathic pulmonary arterial hypertension. Int J Cardiol. 2012 Aug 23;159(2):100-6. doi: 10.1016/j.ijcard.2011.02.024. Epub 2011 Mar 4. PubMed PMID: 21376411.; 12: Chandarlapaty S, Sawai A, Scaltriti M, Rodrik-Outmezguine V, Grbovic-Huezo O, Serra V, Majumder PK, Baselga J, Rosen N. AKT inhibition relieves feedback suppression of receptor tyrosine kinase expression and activity. Cancer Cell. 2011 Jan 18;19(1):58-71. doi: 10.1016/j.ccr.2010.10.031. Epub 2011 Jan 6. PubMed PMID: 21215704; PubMed Central PMCID: PMC3025058.; 13: Mansley MK, Wilson SM. Effects of nominally selective inhibitors of the kinases PI3K, SGK1 and PKB on the insulin-dependent control of epithelial Na+ absorption. Br J Pharmacol. 2010 Oct;161(3):571-88. doi: 10.1111/j.1476-5381.2010.00898.x. PubMed PMID: 20880397; PubMed Central PMCID: PMC2990156.; 14: de Frias M, Iglesias-Serret D, Cosialls AM, Coll-Mulet L, Santidrián AF, González-Gironès DM, de la Banda E, Pons G, Gil J. Akt inhibitors induce apoptosis in chronic lymphocytic leukemia cells. Haematologica. 2009 Dec;94(12):1698-707. doi: 10.3324/haematol.2008.004028. Epub 2009 Oct 8. PubMed PMID: 19815839; PubMed Central PMCID: PMC2791940.; 15: Degtyarev M, De Mazière A, Orr C, Lin J, Lee BB, Tien JY, Prior WW, van Dijk S, Wu H, Gray DC, Davis DP, Stern HM, Murray LJ, Hoeflich KP, Klumperman J, Friedman LS, Lin K. Akt inhibition promotes autophagy and sensitizes PTEN-null tumors to lysosomotropic agents. J Cell Biol. 2008 Oct 6;183(1):101-16. doi: 10.1083/jcb.200801099. PubMed PMID: 18838554; PubMed Central PMCID: PMC2557046.; 16: Hunter RW, Harper MT, Hers I. The PKB inhibitor Akti-1/2 potentiates PAR-1-mediated platelet function independently of its ability to block PKB. J Thromb Haemost. 2008 Nov;6(11):1923-32. doi: 10.1111/j.1538-7836.2008.03140.x. Epub 2008 Aug 28. PubMed PMID: 18761726.; 17: Xu X, Chua CC, Gao J, Chua KW, Wang H, Hamdy RC, Chua BH. Neuroprotective effect of humanin on cerebral ischemia/reperfusion injury is mediated by a PI3K/Akt pathway. Brain Res. 2008 Aug 28;1227:12-8. doi: 10.1016/j.brainres.2008.06.018. Epub 2008 Jun 16. PubMed PMID: 18590709; PubMed Central PMCID: PMC2575816.; 18: Bain J, Plater L, Elliott M, Shpiro N, Hastie CJ, McLauchlan H, Klevernic I, Arthur JS, Alessi DR, Cohen P. The selectivity of protein kinase inhibitors: a further update. Biochem J. 2007 Dec 15;408(3):297-315. PubMed PMID: 17850214; PubMed Central PMCID: PMC2267365.; 19: Logie L, Ruiz-Alcaraz AJ, Keane M, Woods YL, Bain J, Marquez R, Alessi DR, Sutherland C. Characterization of a protein kinase B inhibitor in vitro and in insulin-treated liver cells. Diabetes. 2007 Sep;56(9):2218-27. Epub 2007 Jun 11. PubMed PMID: 17563061.; 20: Narayan P, Holt B, Tosti R, Kane LP. CARMA1 is required for Akt-mediated NF-kappaB activation in T cells. Mol Cell Biol. 2006 Mar;26(6):2327-36. PubMed PMID: 16508008; PubMed Central PMCID: PMC1430296.
• PubChem Compound: 73014064
• Last Modified: Nov 11 2021